Synthesis of glycopolymers and their multivalent recognitions with lectins

Polymer Chemistry Pub Date: 2010-06-30 DOI: 10.1039/C0PY00141D

Abstract

Synthetic carbohydrate ligands – also widely known as glycopolymers – are known to undergo numerous recognition events when interacting with their corresponding lectins. Interactions are greatly enhanced due to the multivalent character displayed by the large number of repeating carbohydrate units along the polymers (pendant glycopolymers); therefore, resulting what is called the “glycocluster effect”. Moreover, the strength and the availability of these multivalent recognitions can be tuned via the architecture of the glycopolymers. Hence, understanding the mechanistic interactions between the types of lectins (plant, animal, toxin and bacteria) with their synthetic ligands is crucial. This review focuses on the synthesis of pendant glycopolymers via various synthetic pathways (free radical polymerization, NMP, RAFT, ATRP, cyanoxyl mediated polymerization, ROP, ROMP and post-polymerization modification) and their interactions with their respectively lectins.

Graphical abstract: Synthesis of glycopolymers and their multivalent recognitions with lectins
Synthesis of glycopolymers and their multivalent recognitions with lectins
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Polymer Chemistry
Journal Name：Polymer Chemistry
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